Cas no 126712-05-8 (1-bromo-2-(bromomethyl)-3-methoxybenzene)

126712-05-8 structure
Product Name:1-bromo-2-(bromomethyl)-3-methoxybenzene
CAS No:126712-05-8
Molecular Formula:C8H5OBr2-3
Molecular Weight:276.933
CID:3161390
PubChem ID:12979319
1-bromo-2-(bromomethyl)-3-methoxybenzene Properties
Names and Identifiers
-
- 2-Bromo-6-methoxybenzyl bromide
- 1-Bromo-2-bromomethyl-3-methoxy-benzene
- 1-bromo-2-(bromomethyl)-3-methoxybenzene
- 2-bromo-6-methoxybenzyl bromide
- DB-217090
- EN300-1914252
- 126712-05-8
- 860-660-8
- SCHEMBL6550705
-
- InChIKey: MEJFSMMBMUHMAU-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H8Br2O/c1-11-8-4-2-3-7(10)6(8)5-9/h2-4H,5H2,1H3
Computed Properties
- Exact Mass: 279.89214Da
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 277.89419Da
- Heavy Atom Count: 11
- Complexity: 119
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 9.2Ų
1-bromo-2-(bromomethyl)-3-methoxybenzene Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P021VYS-50mg |
1-bromo-2-(bromomethyl)-3-methoxybenzene |
126712-05-8 | 95% | 50mg |
$297.00 | 2024-07-09 | |
Aaron | AR021W74-50mg |
1-bromo-2-(bromomethyl)-3-methoxybenzene |
126712-05-8 | 95% | 50mg |
$296.00 | 2025-02-14 | |
Alichem | A015001066-250mg |
3-Bromo-2-(bromomethyl)anisole |
126712-05-8 | 97% | 250mg |
475.20 USD | ||
Enamine | EN300-1914252-0.05g |
1-bromo-2-(bromomethyl)-3-methoxybenzene |
126712-05-8 | 95% | 0.05g |
$197.0 | 2023-09-17 |
1-bromo-2-(bromomethyl)-3-methoxybenzene Related Literature
-
Jie Chen,Ting Qiu,Wei Yan,Charl F. J. Faul J. Mater. Chem. A, 2020,8, 22657-22665
-
Violeta Sicilia,Sara Fuertes,Andrés J. Chueca,Lorenzo Arnal,Antonio Martín,Mariano Perálvarez,Chiara Botta,Umberto Giovanella J. Mater. Chem. C, 2019,7, 4509-4516
-
3. Notes
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Xiao-Feng Tan,Lianshe Fu,Hong-Ping Xiao,Hua-Hong Zou,Qiuling Tang Dalton Trans., 2016,45, 5253-5261
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5. Energy storage in electrochemical capacitors: designing functional materials to improve performancePeter J. Hall,Mojtaba Mirzaeian,S. Isobel Fletcher,Fiona B. Sillars,Anthony J. R. Rennie,Gbolahan. O. Shitta-Bey,Grant Wilson,Andrew Cruden,Rebecca Carter Energy Environ. Sci., 2010,3, 1238-1251
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Shaodi Zheng,Jie Deng,Luqiong Yang,Danqi Ren,Wei Yang,Zhengying Liu,Mingbo Yang RSC Adv., 2015,5, 31074-31080
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Shu Zhang,Jian Yang,Cheng Chen,Caili Xu,Mengqiang Wu Mater. Adv., 2021,2, 6885-6900
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David J. Fox,Daniel Sejer Pedersen,Stuart Warren Org. Biomol. Chem., 2006,4, 3102-3107
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Muppidathi Marieeswaran,Perumal Panneerselvam RSC Adv., 2020,10, 3705-3714
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